Tert-butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate

• IUPAC Name: tert-butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C11H19NO3S/c1-10(2,3)15-9(14)12-6-11(7-12)8(13)4-5-16-11/h8,13H,4-7H2,1-3H3
• InChI Key: RJXLYDGIJVVNOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C(CCS2)O
• Molecular Formula: C11H19NO3S
• Molecular Weight: 245.34 g/mol

Description

Tert-butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic building block. It was first synthesized by Carreira and coworkers. This compound provides a new area of chemical space with straightforward functional handles for further diversification.

Synthesis Analysis

The synthesis of this compound involves the use of spirocyclic building blocks. These building blocks were first synthesized by Carreira and coworkers. The process provides a new area of chemical space with straightforward functional handles for further diversification.

Molecular Structure Analysis

The molecular formula of this compound is C11H19NO3S. Its average mass is 245.339 Da and its monoisotopic mass is 245.108566 Da.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 277.34. It is a powder that should be stored at 2-8°C. The SMILES string representation of the compound is OC(CC1S(=O)=O)C21CN(C(OC(C)(C)C)=O)C2.

Scientific Research Applications

Synthesis and Molecular Structure

• The synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a related compound, was accomplished through intramolecular lactonization. This study provides insights into the molecular structure of similar compounds using NMR spectroscopy and X-ray diffraction analysis (Moriguchi et al., 2014).

Stereochemical Analysis

• A study on the absolute configuration of similar compounds, such as 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one, using NMR spectroscopy has been conducted. This research is significant for understanding the stereochemistry of related azaspiro compounds (Jakubowska et al., 2013).

Synthetic Applications

• Research on the synthesis of (+)-pseudococaine through ring-closing iodoamination of related compounds highlights the utility of these compounds in synthetic organic chemistry (Brock et al., 2012).
• The development of synthetic routes for tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound similar in structure, showcases its potential as a starting point for novel compounds in chemical research (Meyers et al., 2009).

Novel Compound Synthesis

• Innovative approaches for synthesizing new classes of thia/oxa-azaspiro[3.4]octanes, with potential applications in drug discovery, have been reported. This research is pivotal in exploring the diverse applications of similar azaspiro compounds (Li et al., 2013).

Safety and Hazards

The compound is harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The spirocyclic building blocks used in the synthesis of Tert-butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate provide a new area of chemical space with straightforward functional handles for further diversification. This suggests potential for future research and development in this area.